Tert-butyl 3-(bromomethyl)-4-fluoropyridin-2-ylcarbamate

• Molecular Formula: C11H14BrFN2O2
• Molecular Weight: 305.14 g/mol
• IUPAC Name: tert-butyl N-[3-(bromomethyl)-4-fluoropyridin-2-yl]carbamate
• InChI: InChI=1S/C11H14BrFN2O2/c1-11(2,3)17-10(16)15-9-7(6-12)8(13)4-5-14-9/h4-5H,6H2,1-3H3,(H,14,15,16)
• InChI Key: XATOWWTUIGKOJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=CC(=C1CBr)F

Description

Tert-butyl 3-(bromomethyl)-4-fluoropyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C11H14BrFN2O2 and its molecular weight is 305.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

CBr4 (531 mg, 1.6 mmol) was added to a solution of the product of Step B (242 mg, 1 mmol) in THF (3 mL). Then a solution of triphenylphosphine in THF (1 mL) was added dropwise and the mixture was stirred at room temperature for 3 hours. The mixture was loaded onto a silica gel column. Elution with (EtOAc:PE=1:3) to afford the title compound (160 mg, 52%) as a white solid. 1H-NMR (400 MHz, CDCl3) δ 8.38-8.35 (m, 1H), 7.09 (s, 1H), 6.90-6.86 (m, 1H), 4.61 (s, 2H), 1.54 (s, 9H) ppm MS: M/e 305 (M+1)+.